Cas no 69270-16-2 (1,3-Benzenedicarboxylicacid, 2-[(4-chlorophenyl)thio]-)

1,3-Benzenedicarboxylicacid, 2-[(4-chlorophenyl)thio]- structure
69270-16-2 structure
Product Name:1,3-Benzenedicarboxylicacid, 2-[(4-chlorophenyl)thio]-
CAS No:69270-16-2
MF:C14H9ClO4S
MW:308.736861944199
CID:520015
PubChem ID:320098
Update Time:2025-04-19

1,3-Benzenedicarboxylicacid, 2-[(4-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylicacid, 2-[(4-chlorophenyl)thio]-
    • 2-(4-chlorophenyl)sulfanylbenzene-1,3-dicarboxylic acid
    • AC1L81KH
    • CTK2F8030
    • NSC266278
    • NSC-266278
    • 2-[(4-Chlorophenyl)sulfanyl]benzene-1,3-dicarboxylic acid
    • 69270-16-2
    • DTXSID10313118
    • Inchi: 1S/C14H9ClO4S/c15-8-4-6-9(7-5-8)20-12-10(13(16)17)2-1-3-11(12)14(18)19/h1-7H,(H,16,17)(H,18,19)
    • InChI Key: SPUAXTLAMMOBDG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)SC1C(C(=O)O)=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 307.99107
  • Monoisotopic Mass: 307.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 99.9Ų

Experimental Properties

  • Density: 1.57
  • Boiling Point: 495.8°C at 760 mmHg
  • Flash Point: 253.6°C
  • Refractive Index: 1.711
  • PSA: 74.6
  • LogP: 3.88760
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